Cas no 2171219-22-8 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171219-22-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6213641
• PubChem ID: 165549577
• Update Time: 2025-05-20

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid
• 2171219-22-8
• EN300-1487130
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(22(28)27-13-11-25(2,12-14-27)23(29)30)26-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)/t16-/m0/s1
• InChI Key： JNTGPKACPRZZRA-INIZCTEOSA-N
• SMILES： OC(C1(C)CCN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid

Compound CAS No. 2171219-22-8: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic Acid

The compound with CAS No. 2171219-22-8, named 1-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanoyl moiety, and a 4-methylpiperidine ring system. The stereochemistry at the (2S) position adds to its uniqueness and functional diversity.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests potential applications in peptide chemistry or as an intermediate in the synthesis of more complex molecules. The propanoyl group adds to the molecule's versatility, providing additional sites for functionalization or interaction with biological systems. The 4-methylpiperidine ring system contributes to the molecule's stability and bioavailability, making it suitable for various pharmacological applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, the use of Fmoc derivatives in peptide-based therapeutics has shown promise in improving drug delivery and efficacy. Additionally, the 4-methylpiperidine moiety has been implicated in enhancing the pharmacokinetic properties of drugs, such as increasing solubility and reducing toxicity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution and stereo-specific reactions. The introduction of the Fmoc group typically involves activation of the carboxylic acid with a coupling agent, followed by reaction with the appropriate amine derivative. The stereochemistry at the (2S) position is critical and can be controlled through enantioselective synthesis techniques.

The physical and chemical properties of this compound are also noteworthy. Its molecular weight is approximately 536 g/mol, and it has a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, this compound has potential uses in several areas. In pharmaceuticals, it could serve as a building block for more complex molecules or as an intermediate in drug synthesis. In biotechnology, its role as an Fmoc derivative makes it valuable for peptide synthesis and modification. Furthermore, its unique structure could be exploited in materials science for applications such as polymer synthesis or as a component in advanced materials.

Recent research has also explored the use of similar compounds in targeted drug delivery systems. For example, the incorporation of Fmoc groups into lipid nanoparticles has shown potential for improving drug encapsulation efficiency and reducing side effects. Such findings underscore the versatility and importance of compounds like CAS No. 2171219-22-8 in modern drug development.

In conclusion, 1-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-4-carboxylic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a valuable tool in contemporary research and development.